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Compound of Interest

Compound Name: DA-7867

Cat. No.: B1669732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of DA-7867, a novel oxazolidinone

antibiotic. It includes key chemical and pharmacological data, a summary of its mechanism of

action, and an outline of experimental methodologies used in its preclinical evaluation.

Core Compound Data
DA-7867 is a potent, new generation oxazolidinone.[1][2][3] Key quantitative data for this

compound are summarized below.

Property Value Source

CAS Number 380382-38-7 N/A

Molecular Weight 411.39 g/mol [3]

Chemical Formula

(S)-[N-3-(4-[2-(1-methyl-5-

tetrazolyl)-pyridin-5-yl]-3-

fluorophenyl)-2-oxo-5-

oxazolidinyl] methyl acetamide

[1][2]
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DA-7867, like other oxazolidinones, functions by inhibiting bacterial protein synthesis.[1] This

class of antibiotics targets the 50S ribosomal subunit, preventing the formation of the initiation

complex essential for translation. This specific mode of action means there is no cross-

resistance with other classes of antimicrobial agents.[2]

DA-7867 has demonstrated potent activity against a wide range of aerobic and anaerobic

gram-positive bacteria.[2][4] It has shown particular efficacy against multi-drug resistant strains,

including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant

enterococci (VRE), and penicillin-resistant Streptococcus pneumoniae (PRSP).[1][2] In

comparative studies, DA-7867 consistently exhibits greater potency than linezolid, a first-

generation oxazolidinone.[1][2][3]

The following diagram illustrates the general mechanism of action for oxazolidinone antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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